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Compound of Interest

Compound Name: 2-Methyl-1,3-cyclohexadiene

Cat. No.: B074879

2-Methyl-1,3-cyclohexadiene: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information on 2-Methyl-1,3-
cyclohexadiene, including its chemical identity and physicochemical properties. It is important
to note that while the physical and chemical characteristics of this compound are documented,
there is a significant lack of in-depth, publicly available research on its biological activities,
potential therapeutic applications, and associated experimental protocols relevant to drug
development.

Core Compound Information

CAS Number: 1489-57-2[1]

Molecular Weight: 94.15 g/mol [1]

Physicochemical Data

The following table summarizes the key quantitative data for 2-Methyl-1,3-cyclohexadiene.
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Property Value Source

Molecular Formula C7H1o PubChem[1]

The Good Scents Company[2],

Boiling Point 107.5 - 108 °C at 760 mmHg
Stenutz[3]

Flash Point 2.78 °C (37.00 °F) TCC The Good Scents Company[2]

24.165 mmHg at 25 °C
Vapor Pressure . The Good Scents Company[2]
(estimated)

- 54.36 mg/L at 25 °C
Water Solubility (estimated) The Good Scents Company[2]
estimate

logP (o/w) 3.009 (estimated) The Good Scents Company[2]

Kovats Retention Index 791 (Standard non-polar) PubChem[1]

Biological Activity and Toxicological Information

Currently, there is a notable scarcity of published studies focusing on the specific
pharmacological, metabolic, and toxicological profiles of 2-Methyl-1,3-cyclohexadiene. The
Human Metabolome Database (HMDB) lists the compound, but detailed information on its
biological role or pathways is not provided. A human health tier | assessment has been
conducted, but comprehensive toxicological data, such as acute toxicity, is not determined.[1]

[2]

While specific data for the 2-methyl derivative is lacking, the broader class of compounds
containing a 1,3-cyclohexadiene scaffold has been associated with a range of bioactivities,
including neuroprotective, anti-inflammatory, anti-bacterial, and anti-cancer effects.[4] However,
it is crucial to emphasize that these activities are not directly attributed to 2-Methyl-1,3-
cyclohexadiene and further research would be required to determine if it exhibits any of these
properties.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of 2-Methyl-1,3-
cyclohexadiene are not extensively detailed in readily available scientific literature. Analytical
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methods such as reverse-phase High-Performance Liquid Chromatography (HPLC) can be
utilized for its separation and analysis.[5]

Note on a Structurally Related Compound: 2-Methyl-
1,3-cyclohexanedione

It is important to distinguish 2-Methyl-1,3-cyclohexadiene from the structurally similar, but
chemically distinct, 2-Methyl-1,3-cyclohexanedione (CAS Number: 1193-55-1).[6] The latter is a
dione, not a diene, and is a well-documented intermediate in organic synthesis.[7] It serves as
a precursor for various products, including pharmaceuticals, agrochemicals, and 2-
methylresorcinol.[7][8][9] Extensive literature, including detailed synthesis protocols, is
available for 2-Methyl-1,3-cyclohexanedione due to its utility as a chemical building block.[7][8]
[10]

Signaling Pathways and Experimental Workflows

Due to the limited research on the biological effects of 2-Methyl-1,3-cyclohexadiene, there is
no information available on its interaction with cellular signaling pathways or established
experimental workflows for its investigation in a drug development context. Consequently, the
creation of diagrams for signaling pathways or experimental workflows is not applicable at this
time.

The following is a logical diagram illustrating the current state of knowledge regarding this
compound.
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Caption: Knowledge map for 2-Methyl-1,3-cyclohexadiene.

Conclusion

In summary, 2-Methyl-1,3-cyclohexadiene is a well-characterized chemical entity in terms of
its physical properties. However, for professionals in research and drug development, the
current body of scientific literature is insufficient to provide a comprehensive technical guide on
its biological effects, therapeutic potential, or relevant experimental methodologies. Future
research is required to elucidate any potential pharmacological significance of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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